Cas no 1340689-21-5 (2-methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide)

• Product Name: 2-methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide
• CAS No: 1340689-21-5
• MF: C₁₆H₁₈N₄O
• MW: 282.340322971344
• CID: 6071674
• PubChem ID: 53014755
• Update Time: 2025-11-06

2-methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide
• 2-methyl-N-(2-pyrrolidin-1-ylpyrimidin-5-yl)benzamide
• F6222-0104
• 1340689-21-5
• 2-methyl-N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)benzamide
• 2-methyl-N~1~-[2-(1-pyrrolidinyl)-5-pyrimidinyl]benzamide
• 2-methyl-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]benzamide
• AKOS024539796

• Inchi： 1S/C16H18N4O/c1-12-6-2-3-7-14(12)15(21)19-13-10-17-16(18-11-13)20-8-4-5-9-20/h2-3,6-7,10-11H,4-5,8-9H2,1H3,(H,19,21)
• InChI Key： RWYYLOXDPOJSPK-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N2CCCC2)N=C1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 282.14806121g/mol
• Monoisotopic Mass: 282.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide

Introduction to 2-Methyl-N-2-(Pyrrolidin-1-yl)pyrimidin-5-ylbenzamide (CAS No. 1340689-21-5)

2-Methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide, with the CAS number 1340689-21-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a pyrrolidine ring and a benzamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 2-methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide is C₁₇H₁₉N₃O, and its molecular weight is approximately 285.35 g/mol. The compound's chemical structure consists of a benzene ring linked to a pyrimidine ring through an amide bond, with additional functional groups such as a methyl group and a pyrrolidine ring. These structural components are crucial for understanding its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the potential of 2-methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide in various biological contexts. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are enzymes that play critical roles in cellular signaling and regulation. This property makes it a promising candidate for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in immune cells. This suggests that the compound may have therapeutic benefits in treating inflammatory disorders, including rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 2-methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide have also been studied to evaluate its suitability for clinical use. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development. Furthermore, toxicological studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to further assess the safety and efficacy of 2-methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide. Early-phase trials have focused on evaluating its pharmacokinetic behavior in humans and determining the optimal dosing regimens. Preliminary results from these trials are promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic efficacy in patients with specific conditions.

The potential applications of 2-methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide extend beyond its direct therapeutic effects. The compound's unique structure and biological activities make it a valuable tool for researchers studying cellular signaling pathways and enzyme inhibition mechanisms. It can be used as a probe to investigate the role of specific kinases in disease processes and to identify new targets for drug development.

In conclusion, 2-methyl-N-2-(pyrrolidin-1-yl)pyrimidin-5-y lbenzamide (CAS No. 1340689 - 21 - 5) is a promising compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.